CID 6539118

• CAS No.: 222036-17-1
• Product Name: CID 6539118
• Molecular Formula: C21H15N5O3S2
• Molecular Weight: 449.5 g/mol
• IUPAC Name: 4-[[(Z)-(7-oxo-6H-pyrrolo[2,3-g][1,3]benzothiazol-8-ylidene)methyl]amino]-N-pyridin-2-ylbenzenesulfonamide
• Standard InChI: InChI=1S/C21H15N5O3S2/c27-21-15(19-16(25-21)8-9-17-20(19)30-12-24-17)11-23-13-4-6-14(7-5-13)31(28,29)26-18-3-1-2-10-22-18/h1-12,23H,(H,22,26)(H,25,27)/b15-11-
• Standard InChIKey: GCYXEGSPUDSZJY-PTNGSMBKSA-N
• Isomeric SMILES: C1=CC=NC(=C1)NS(=O)(=O)C2=CC=C(C=C2)N/C=C\3/C4=C(C=CC5=C4SC=N5)NC3=O
• SMILES: C1=CC=NC(=C1)NS(=O)(=O)C2=CC=C(C=C2)NC=C3C4=C(C=CC5=C4SC=N5)NC3=O
• Canonical SMILES: C1=CC=NC(=C1)NS(=O)(=O)C2=CC=C(C=C2)NC=C3C4=C(C=CC5=C4SC=N5)NC3=O
• Appearance: Solid powder
• Description: GW8510 is a cyclin kinase 2 (CDK2) inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: GW8510; GW-8510; GW 8510
• Reference: 1: Chen P, Wu JN, Shu Y, Jiang HG, Zhao XH, Qian H, Chen K, Lan T, Chen CG, Li J. Gemcitabine resistance mediated by ribonucleotide reductase M2 in lung squamous cell carcinoma is reversed by GW8510 through autophagy induction. Clin Sci (Lond). 2018 May 31. pii: CS20180010. doi: 10.1042/CS20180010. [Epub ahead of print] PubMed PMID: 29853661.; 2: Guyett PJ, Xia S, Swinney DC, Pollastri MP, Mensa-Wilmot K. Glycogen Synthase Kinase 3β Promotes the Endocytosis of Transferrin in the African Trypanosome. ACS Infect Dis. 2016 Jul 8;2(7):518-28. doi: 10.1021/acsinfecdis.6b00077. Epub 2016 Jun 16. PubMed PMID: 27626104; PubMed Central PMCID: PMC5025259.; 3: Hsieh YY, Chou CJ, Lo HL, Yang PM. Repositioning of a cyclin-dependent kinase inhibitor GW8510 as a ribonucleotide reductase M2 inhibitor to treat human colorectal cancer. Cell Death Discov. 2016 May 9;2:16027. doi: 10.1038/cddiscovery.2016.27. eCollection 2016. PubMed PMID: 27551518; PubMed Central PMCID: PMC4979501.; 4: Wimalasena NK, Le VQ, Wimalasena K, Schreiber SL, Karmacharya R. Gene Expression-Based Screen for Parkinson's Disease Identifies GW8510 as a Neuroprotective Agent. ACS Chem Neurosci. 2016 Jul 20;7(7):857-63. doi: 10.1021/acschemneuro.6b00076. Epub 2016 Jun 9. PubMed PMID: 27270122.; 5: Swinney ZT, Haubrich BA, Xia S, Ramesha C, Gomez SR, Guyett P, Mensa-Wilmot K, Swinney DC. A Four-Point Screening Method for Assessing Molecular Mechanism of Action (MMOA) Identifies Tideglusib as a Time-Dependent Inhibitor of Trypanosoma brucei GSK3β. PLoS Negl Trop Dis. 2016 Mar 4;10(3):e0004506. doi: 10.1371/journal.pntd.0004506. eCollection 2016 Mar. PubMed PMID: 26942720; PubMed Central PMCID: PMC4778863.; 6: Zhang XM, Yin M, Zhang MH. Cell-based assays for Parkinson's disease using differentiated human LUHMES cells. Acta Pharmacol Sin. 2014 Jul;35(7):945-56. doi: 10.1038/aps.2014.36. PubMed PMID: 24989254; PubMed Central PMCID: PMC4088286.; 7: Choudhary A, Hu He K, Mertins P, Udeshi ND, Dančík V, Fomina-Yadlin D, Kubicek S, Clemons PA, Schreiber SL, Carr SA, Wagner BK. Quantitative-proteomic comparison of alpha and Beta cells to uncover novel targets for lineage reprogramming. PLoS One. 2014 Apr 23;9(4):e95194. doi: 10.1371/journal.pone.0095194. eCollection 2014. PubMed PMID: 24759943; PubMed Central PMCID: PMC3997365.; 8: Chung FH, Chiang YR, Tseng AL, Sung YC, Lu J, Huang MC, Ma N, Lee HC. Functional Module Connectivity Map (FMCM): a framework for searching repurposed drug compounds for systems treatment of cancer and an application to colorectal adenocarcinoma. PLoS One. 2014 Jan 27;9(1):e86299. doi: 10.1371/journal.pone.0086299. eCollection 2014. PubMed PMID: 24475102; PubMed Central PMCID: PMC3903539.; 9: Fomina-Yadlin D, Kubicek S, Vetere A, He KH, Schreiber SL, Wagner BK. GW8510 increases insulin expression in pancreatic alpha cells through activation of p53 transcriptional activity. PLoS One. 2012;7(1):e28808. doi: 10.1371/journal.pone.0028808. Epub 2012 Jan 5. Erratum in: PLoS One. 2012;7(3). doi: 10.1371/annotation/c41ac082-32ac-4837-b4ed-9fd8ad91c1e0. He, Kaihui Hu [corrected to He, Kai Hui Hu]. PubMed PMID: 22242153; PubMed Central PMCID: PMC3252286.; 10: Zhang XY, Ma LJ, Xu YJ, Liu XS, Zhang ZX. [The effect of cigarette smoke extract on the proliferation of human airway smooth muscle cells sensitized by serum from bronchial asthmatic patients]. Zhonghua Jie He He Hu Xi Za Zhi. 2011 Aug;34(8):604-8. Chinese. PubMed PMID: 22168984.; 11: Price DA, Sorkin A, Zahniser NR. Cyclin-dependent kinase 5 inhibitors: inhibition of dopamine transporter activity. Mol Pharmacol. 2009 Oct;76(4):812-23. doi: 10.1124/mol.109.056978. Epub 2009 Jul 23. PubMed PMID: 19628755; PubMed Central PMCID: PMC2769044.; 12: Diaz-Corrales FJ, Asanuma M, Miyazaki I, Miyoshi K, Hattori N, Ogawa N. Dopamine induces supernumerary centrosomes and subsequent cell death through Cdk2 up-regulation in dopaminergic neuronal cells. Neurotox Res. 2008 Dec;14(4):295-305. doi: 10.1007/BF03033854. PubMed PMID: 19073433.; 13: Dong F, Guo W, Zhang L, Wu S, Teraishi F, Davis JJ, Fang B. Downregulation of XIAP and induction of apoptosis by the synthetic cyclin-dependent kinase inhibitor GW8510 in non-small cell lung cancer cells. Cancer Biol Ther. 2006 Feb;5(2):165-70. Epub 2006 Feb 10. PubMed PMID: 16322690.; 14: Johnson K, Liu L, Majdzadeh N, Chavez C, Chin PC, Morrison B, Wang L, Park J, Chugh P, Chen HM, D'Mello SR. Inhibition of neuronal apoptosis by the cyclin-dependent kinase inhibitor GW8510: identification of 3' substituted indolones as a scaffold for the development of neuroprotective drugs. J Neurochem. 2005 May;93(3):538-48. PubMed PMID: 15836613.
• PubChem Compound: 6539118
• Last Modified: Nov 14 2021